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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sec-butyl formate
in water and common organic solvents. The information is curated for professionals in research

and development who require precise data and methodologies for experimental applications.

This document summarizes available quantitative data, details relevant experimental protocols,

and presents a logical workflow for solubility determination.

Executive Summary
sec-Butyl formate (C₅H₁₀O₂), an ester of formic acid and sec-butanol, is a colorless liquid with

applications as a solvent and flavoring agent. Its solubility is a critical parameter in various

chemical processes, including reaction chemistry, extraction, and formulation development.

This guide consolidates the available solubility data, noting that while aqueous solubility is

quantitatively estimated, its solubility in organic solvents is primarily described qualitatively as

being high or miscible. Detailed experimental protocols are provided to enable researchers to

determine precise solubility values as required for their specific applications.

Solubility Data
The solubility of sec-butyl formate is presented below. It is important to note that specific

quantitative data in a range of organic solvents is not widely available in published literature.

The data for its isomer, n-butyl formate, is often reported and suggests a high degree of

solubility in organic solvents, a characteristic that sec-butyl formate is expected to share.
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Aqueous Solubility
The solubility of sec-butyl formate in water is limited due to the nonpolar nature of the butyl

group, though the ester functionality does allow for some interaction with water molecules.

Solvent Temperature (°C) Solubility (g/L) Notes

Water 25 10.35 Estimated value[1]

For comparison, the experimentally determined solubility of the isomeric n-butyl formate is

approximately 7.5 g/L in water at 27°C[2][3][4]. Esters are generally considered slightly soluble

in water[5][6].

Organic Solvent Solubility
Quantitative data for the solubility of sec-butyl formate in specific organic solvents is sparse.

However, it is widely reported to be soluble or miscible with a range of common organic

solvents. The principle of "like dissolves like" suggests that this non-polar ester will be highly

soluble in non-polar and moderately polar organic solvents[7]. The related compound, n-butyl

formate, is described as miscible with alcohol and ether[2][3][5][6]. Furthermore, sec-butyl

chloroformate, a structurally similar compound, is noted to be soluble in acetone, chloroform,

toluene, and THF[8].

Solvent Qualitative Solubility

Alcohols (e.g., Ethanol, Methanol) Miscible / Highly Soluble

Ethers (e.g., Diethyl Ether) Miscible / Highly Soluble

Ketones (e.g., Acetone) Soluble

Halogenated Solvents (e.g., Chloroform) Soluble

Aromatic Hydrocarbons (e.g., Toluene) Soluble

Experimental Protocols for Solubility Determination
To ascertain the precise solubility of sec-butyl formate in a specific solvent system, a

standardized experimental protocol is required. The following details a robust method based on
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the widely accepted shake-flask method, consistent with OECD Guideline 105 for determining

water solubility.

Objective
To determine the saturation concentration of sec-butyl formate in a given solvent at a

specified temperature and pressure.

Materials and Equipment
Solute: sec-Butyl formate (purity >99%)

Solvents: Deionized water, and selected organic solvents (e.g., ethanol, acetone, toluene)

Equipment:

Analytical balance (±0.1 mg accuracy)

Thermostatic shaker or water bath capable of maintaining temperature ±0.5°C

Centrifuge

Glass flasks with airtight stoppers (e.g., screw caps with PTFE liners)

Volumetric flasks and pipettes

Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid

Chromatograph (HPLC)

Syringes and syringe filters (PTFE, 0.22 µm)

Procedure: Shake-Flask Method
Preparation of Solvent: Ensure the solvent is pure and degassed, if necessary, to avoid

bubble formation.

Preliminary Test: To estimate the approximate solubility, add sec-butyl formate in

incremental amounts to a known volume of the solvent in a flask at the target temperature.

Shake vigorously after each addition until a saturated solution with an excess of undissolved
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sec-butyl formate is observed. This helps in determining the appropriate solute-to-solvent

ratio for the main test.

Main Experiment (in triplicate): a. Add a precisely weighed amount of the solvent to several

flasks. b. Add a weighed excess amount of sec-butyl formate to each flask, as determined

from the preliminary test. c. Seal the flasks tightly to prevent solvent evaporation. d. Place

the flasks in a thermostatic shaker set to the desired temperature (e.g., 25°C). e. Shake the

flasks at a constant speed until equilibrium is reached. A minimum of 24 hours is

recommended, with periodic sampling (e.g., at 24, 48, and 72 hours) to confirm that the

concentration has plateaued.

Phase Separation: a. Once equilibrium is reached, stop the shaking and allow the flasks to

stand in the thermostatic bath for at least 24 hours to allow the excess sec-butyl formate to

separate. b. For aqueous solutions or where a clear separation is not achieved, centrifuge

the samples at a high speed to facilitate the separation of the excess solute.

Sampling and Analysis: a. Carefully extract an aliquot of the clear, saturated supernatant

using a syringe. b. Immediately filter the aliquot through a syringe filter into a pre-weighed

volumetric flask. This step is crucial to remove any undissolved micro-droplets. c. Dilute the

sample with a suitable solvent (the same as the test solvent or one in which it is fully

miscible) to a concentration within the calibrated range of the analytical instrument. d.

Analyze the concentration of sec-butyl formate in the diluted sample using a pre-calibrated

GC-FID or HPLC method.

Data Calculation: a. From the measured concentration of the diluted sample, calculate the

concentration in the original saturated solution. b. Express the solubility in desired units,

such as g/100 mL, g/L, or mol/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps for the experimental determination of sec-
butyl formate solubility.
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Caption: Workflow for determining the solubility of sec-butyl formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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